Cas no 1251544-75-8 (1-(2-chlorophenyl)-3-2-hydroxy-2-(5-methylfuran-2-yl)ethylurea)

• Product Name: 1-(2-chlorophenyl)-3-2-hydroxy-2-(5-methylfuran-2-yl)ethylurea
• CAS No: 1251544-75-8
• MF: C₁₄H₁₅ClN₂O₃
• MW: 294.733502626419
• CID: 6136194
• PubChem ID: 49669649
• Update Time: 2025-10-28

1-(2-chlorophenyl)-3-2-hydroxy-2-(5-methylfuran-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-2-hydroxy-2-(5-methylfuran-2-yl)ethylurea
• 1-(2-chlorophenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea
• 1251544-75-8
• SR-01000925603-1
• 1-(2-chlorophenyl)-3-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)urea
• SR-01000925603
• F5857-0356
• AKOS024523259

• Inchi： 1S/C14H15ClN2O3/c1-9-6-7-13(20-9)12(18)8-16-14(19)17-11-5-3-2-4-10(11)15/h2-7,12,18H,8H2,1H3,(H2,16,17,19)
• InChI Key： PQQPYQNCDLZLMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCC(C1=CC=C(C)O1)O)=O

Computed Properties

• Exact Mass: 294.0771200g/mol
• Monoisotopic Mass: 294.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-2-hydroxy-2-(5-methylfuran-2-yl)ethylurea

Compound 1251544-75-8: A Comprehensive Overview

The compound with CAS No. 1251544-75-8, known as 1-(2-chlorophenyl)-3-2-hydroxy-2-(5-methylfuran-2-yl)ethylurea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea group with a hydroxyl-substituted ethyl chain and a 5-methylfuran moiety attached to a 2-chlorophenyl ring. The combination of these functional groups and aromatic systems makes this compound a subject of interest for both academic research and potential therapeutic applications.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have explored its ability to interact with various enzymes and receptors, suggesting its role in regulating processes such as inflammation, apoptosis, and cell proliferation. These findings underscore the importance of further investigation into its therapeutic potential, especially in the context of chronic diseases like cancer and neurodegenerative disorders.

The synthesis of 1-(2-chlorophenyl)-3-2-hydroxy-2-(5-methylfuran-2-yl)ethylurea involves a multi-step process that typically begins with the preparation of the urea core. This is followed by the introduction of the hydroxyl group and the 5-methylfuran substituent through carefully designed coupling reactions. The final step involves attaching the 2-chlorophenyl group, which is crucial for achieving the desired pharmacokinetic properties. The optimization of these synthetic routes has been a focus of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact.

In terms of pharmacokinetics, this compound exhibits moderate solubility in aqueous solutions, which is advantageous for oral administration. Its absorption, distribution, metabolism, and excretion (ADME) properties have been studied in preclinical models, revealing promising bioavailability and minimal toxicity profiles. These characteristics make it a strong candidate for further development as a drug candidate.

One of the most exciting developments involving this compound is its potential application in targeted therapy. By leveraging its ability to bind specific molecular targets, researchers are exploring its use in designing drugs that can selectively affect disease pathways without causing significant side effects. For instance, studies have shown that it can inhibit certain kinases involved in cancer progression, making it a valuable tool in oncology research.

Moreover, the structural versatility of this compound allows for extensive modifications to enhance its efficacy and reduce off-target effects. Scientists are currently investigating various analogs by altering the substituents on the phenyl ring or modifying the urea group to achieve better pharmacodynamic profiles. These efforts are expected to pave the way for novel therapeutic strategies in the near future.

In conclusion, 1-(2-chlorophenyl)-3-2-hydroxy-2-(5-methylfuran-2-yl)ethylurea (CAS No. 1251544-75-8) represents a promising molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure, coupled with its favorable pharmacokinetic properties and biological activity, positions it as a key player in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.